3-(8-fluoro-11-oxo-2,3,4,11-tetrahydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidine-2-carbonyl)benzonitrile

• IUPAC Name: 3-(13-fluoro-2-oxo-1,5,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),9,11,13-tetraene-5-carbonyl)benzonitrile
• InChI: InChI=1S/C19H13FN4O2/c20-14-4-5-17-22-16-6-7-23(11-15(16)19(26)24(17)10-14)18(25)13-3-1-2-12(8-13)9-21/h1-5,8,10H,6-7,11H2
• InChI Key: SJEIOMJYCWPFKW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1N=C3C=CC(=CN3C2=O)F)C(=O)C4=CC=CC(=C4)C#N
• Molecular Formula: C19H13FN4O2
• Molecular Weight: 348.3 g/mol
• CAS No.: 2034348-62-2

Description

3-(8-fluoro-11-oxo-2,3,4,11-tetrahydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidine-2-carbonyl)benzonitrile is a useful research compound. Its molecular formula is C19H13FN4O2 and its molecular weight is 348.337. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Herbicidal Activity and PPO Inhibition

Synthesis and Herbicidal Activity of Pyrido[2,3-d]pyrimidine-2,4-dione-Benzoxazinone Hybrids

This study focuses on the design and synthesis of novel pyrido[2,3-d]pyrimidine-2,4-dione-benzoxazinone hybrids aimed at inhibiting protoporphyrinogen oxidase (PPO), a key enzyme in the chlorophyll biosynthesis pathway. The compounds demonstrated significant herbicidal activities and selectivity, indicating potential for agricultural applications. The research highlights the development of compounds with enhanced bioactivity and broad-spectrum weed control, safe for use in various crops such as maize, soybean, peanut, and cotton (Da-Wei Wang et al., 2017).

Radiosynthesis and PET Imaging

Radiosynthesis and Preliminary PET Evaluation

Another study explored the radiosynthesis of 18F-labeled compounds for potential use in positron emission tomography (PET) imaging of the AMPA receptor, an important neurotransmitter receptor in the brain. This research contributes to the development of diagnostic tools for neurological conditions by providing insights into the synthesis and in vivo evaluation of novel PET tracers (Gengyang Yuan et al., 2016).

Crystal Structure Analysis

Crystal Structure of Ethyl 5-(3-fluorophenyl)-2-[(4-fluorophenyl)methylidene]-7-methyl-3-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

In the realm of crystallography, the detailed analysis of similar compounds provides valuable information about molecular conformations and interactions. Such studies are crucial for understanding the structural basis of chemical reactivity and for designing molecules with desired properties (M. Krishnamurthy et al., 2014).

Fluorinated Compounds in Medicinal Chemistry

Synthesis of Trifluoromethylated Analogues of 4,5‐Dihydroorotic Acid

Research on fluorinated analogues of bioactive molecules, such as pyrimidines, has shown promising applications in medicinal chemistry. These studies aim to enhance the pharmacological profiles of compounds by introducing fluorine atoms, which can significantly alter a molecule's metabolic stability, lipophilicity, and bioavailability (V. Sukach et al., 2015).

Antiviral Research

Design, Synthesis, and Antiviral Activity of 2'-Deoxy-2'-Fluoro-2'-C-methylcytidine

The design and synthesis of fluorinated nucleosides exemplify their critical role in antiviral research. Such compounds have been evaluated for their efficacy against hepatitis C virus replication, contributing to the development of new therapeutic agents for viral infections (Jeremy L. Clark et al., 2005).